2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-ylethanethioamide
• InChI: InChI=1S/C9H9N3S/c10-8(13)5-7-6-12-4-2-1-3-9(12)11-7/h1-4,6H,5H2,(H2,10,13)
• InChI Key: VTGAXJHIDZMNEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CC(=S)N
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol

Description

2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide is a biochemical compound with the molecular formula C9H9N3S and a molecular weight of 191.26. It is recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes this compound, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The InChI code of this compound is 1S/C9H9N3S/c10-8(13)5-7-6-12-4-2-1-3-9(12)11-7/h1-4,6H,5H2,(H2,10,13). This indicates the presence of 9 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom in the molecule.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including this compound, can undergo various chemical reactions. For instance, they can be functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit antifungal activity against candida species .

Mode of Action

It’s suggested that similar compounds inhibit the formation of yeast to mold as well as ergosterol formation . Ergosterol is a critical component of fungal cell membranes, and its inhibition can lead to cell death.

Biochemical Pathways

It’s known that similar compounds interfere with the ergosterol biosynthesis pathway , which is crucial for maintaining the integrity and fluidity of the fungal cell membrane.

Pharmacokinetics

In-silico admet analysis of similar compounds suggests that they could be moderately toxic . Further in-vitro toxicity studies are needed to understand the real-time toxic level.

Result of Action

Similar compounds have shown potent activity against candida species, including several multidrug-resistant strains .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for studying the mechanisms of microbial pathogenesis and developing new strategies for the treatment of infectious diseases. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on 2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. Another direction is the investigation of its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for the development of new antimicrobial agents.

Scientific Research Applications

2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide has potential applications in various fields of scientific research. It has been found to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria, fungi, and viruses. This compound has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases such as arthritis and asthma.